N-ethyl-2-methyl-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)-4-pyrimidinamine

• IUPAC Name: 1-[4-[6-(ethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-2-(4-methylpyrimidin-2-yl)oxyethanone
• InChI: InChI=1S/C18H25N7O2/c1-4-19-15-11-16(23-14(3)22-15)24-7-9-25(10-8-24)17(26)12-27-18-20-6-5-13(2)21-18/h5-6,11H,4,7-10,12H2,1-3H3,(H,19,22,23)
• InChI Key: AROCOFABRQXKPS-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C)N2CCN(CC2)C(=O)COC3=NC=CC(=N3)C
• Molecular Formula: C18H25N7O2
• Molecular Weight: 371.4 g/mol

Description

N-ethyl-2-methyl-6-(4-{[(4-methyl-2-pyrimidinyl)oxy]acetyl}-1-piperazinyl)-4-pyrimidinamine is a useful research compound. Its molecular formula is C18H25N7O2 and its molecular weight is 371.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 371.20697307 g/mol and the complexity rating of the compound is 473. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Receptor Occupancy and Pharmacological Potential

A study by Rabiner et al. (2002) explored the occupancy of 5-Hydroxytryptamine1A (5-HT1A) receptors by a novel antagonist, highlighting its potential applications in treating anxiety and mood disorders. The research utilized positron emission tomography (PET) to assess receptor occupancy, demonstrating that high occupancy of the human brain 5-HT1A receptor can be achieved with minimal acute side effects, indicating the compound's potential therapeutic utility in neurological conditions (Rabiner et al., 2002).

Diagnostic Applications in Neurology

Another study focused on the use of a radioligand related to the compound for PET studies to investigate 5-HT1A receptors in the living human brain. This study underscores the diagnostic potential of compounds targeting the 5-HT1A receptors in studying psychiatric and neurological disorders, with implications for understanding the pathophysiology of these conditions and the pharmacology of CNS-active drugs (Pike et al., 1995).

Research on Psychoactive Substances

Research on new psychoactive substances, including derivatives related to the compound of interest, has been conducted to understand their prevalence, pharmacology, and effects on the human body. A retrospective study in hair samples from routine cases highlighted the changing patterns of designer drugs, offering insights into the use and impact of these substances in human subjects (Rust et al., 2012).

Investigating Drug-Related Deaths

A fatal case involving a synthetic opioid highlighted the importance of considering novel psychoactive substances in drug-related deaths. This study emphasizes the need for awareness and detection methods for new substances, including synthetic opioids and piperazine derivatives, in forensic toxicology to better understand their roles in drug-related incidents (Papsun et al., 2016).

Mechanism of Action

The mechanism of action is typically used to describe how a drug interacts with its target in the body. This could involve binding to a specific receptor, inhibiting an enzyme, or altering the structure of DNA.

Safety and Hazards

The safety and hazards of an organic compound are typically assessed through toxicology studies. This can include determining the compound’s LD50 (the dose that is lethal to 50% of a population), its potential for causing cancer (carcinogenicity), and its effects on reproduction.